5-Chloro-4-cyclohexylamino-2-methoxybenzoic acid

• Molecular Formula: C14H18ClNO3
• Molecular Weight: 283.75 g/mol
• IUPAC Name: 5-chloro-4-(cyclohexylamino)-2-methoxybenzoic acid
• InChI: InChI=1S/C14H18ClNO3/c1-19-13-8-12(11(15)7-10(13)14(17)18)16-9-5-3-2-4-6-9/h7-9,16H,2-6H2,1H3,(H,17,18)
• InChI Key: QBNOLMOACNBRLR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1C(=O)O)Cl)NC2CCCCC2

Description

5-Chloro-4-cyclohexylamino-2-methoxybenzoic acid is a useful research compound. Its molecular formula is C14H18ClNO3 and its molecular weight is 283.75 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a stream of argon, 3.08 g of 4-amino-5-chloro-2-methoxybenzoic acid and 1.00 g of cyclohexanone were added to 30 ml of acetic acid at room temperature, 4.30 g of sodium triacetoxyborohydride was added in small portions to the above solution, and then the resulting mixture was stirred for 1 hour. After completion of the reaction, the solvent was evaporated and the resulting residue was mixed with water, extracted with chloroform and then washed with saturated brine. After drying over anhydrous sodium sulfate, the solvent was evaporated under a reduced pressure and the resulting residue was purified by silica gel column chromatography (chloroform:methanol=100:1-50:1) to give 0.37 g of 5-chloro-4-cyclohexylamino-2-methoxybenzoic acid.